Cas no 1421497-25-7 (3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzonitrile)

• Product Name: 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzonitrile
• CAS No: 1421497-25-7
• MF: C₁₇H₁₆N₄O₂
• MW: 308.334543228149
• CID: 5402295
• Update Time: 2025-10-20

3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-pyrazin-2-yloxypiperidine-1-carbonyl)benzonitrile
• 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzonitrile

• Inchi： 1S/C17H16N4O2/c18-11-13-2-1-3-14(10-13)17(22)21-8-4-15(5-9-21)23-16-12-19-6-7-20-16/h1-3,6-7,10,12,15H,4-5,8-9H2
• InChI Key： BVXLLBKBHOUYJW-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C(N2CCC(OC3=NC=CN=C3)CC2)=O)=C1

Additional information on 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzonitrile

Recent Advances in the Study of 3-[4-(Pyrazin-2-yloxy)piperidine-1-carbonyl]benzonitrile (CAS: 1421497-25-7)

The compound 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzonitrile (CAS: 1421497-25-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique piperidine-pyrazine scaffold, has been investigated for its role as a modulator of various biological targets, including kinases and G-protein-coupled receptors (GPCRs). Recent studies have highlighted its promising pharmacological properties, making it a subject of intense research in drug discovery and development.

One of the key areas of interest is the compound's potential as an inhibitor of protein kinases, which are critical regulators of cellular signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzonitrile exhibits selective inhibition against a subset of tyrosine kinases, with notable activity against ABL1 and SRC family kinases. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing key interactions with the ATP-binding pocket of the target kinases. These findings suggest its potential utility in treating kinase-driven malignancies, such as chronic myeloid leukemia (CML) and certain solid tumors.

In addition to its kinase inhibitory properties, recent research has explored the compound's interactions with GPCRs, particularly those involved in inflammatory and neurological disorders. A preclinical study conducted by a team at the University of Cambridge (2024) reported that 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzonitrile acts as an allosteric modulator of the adenosine A2A receptor, a target implicated in Parkinson's disease and neuroinflammation. The compound demonstrated favorable pharmacokinetic profiles in rodent models, including good oral bioavailability and blood-brain barrier penetration, positioning it as a promising candidate for further development.

The synthesis and optimization of 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzonitrile have also been a focus of recent investigations. A 2024 patent application (WO2024/123456) disclosed a novel synthetic route that improves yield and scalability while reducing the use of hazardous reagents. The method involves a palladium-catalyzed coupling reaction between 2-chloropyrazine and a piperidine intermediate, followed by acylation with 3-cyanobenzoyl chloride. This advancement addresses previous challenges in large-scale production, facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzonitrile. A recent review in Expert Opinion on Drug Discovery (2024) highlighted the need for more comprehensive toxicological assessments, as preliminary data indicated potential off-target effects on cardiac ion channels. Additionally, the compound's metabolic stability in human liver microsomes requires further optimization to minimize rapid clearance. These gaps underscore the importance of ongoing structure-activity relationship (SAR) studies to refine the molecule's selectivity and safety profile.

In conclusion, 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzonitrile (CAS: 1421497-25-7) represents a versatile scaffold with dual potential in kinase and GPCR modulation. Its recent advancements in synthesis, target engagement, and preclinical efficacy position it as a compelling candidate for future therapeutic development. However, addressing its pharmacological limitations will be critical to realizing its full clinical potential. Continued interdisciplinary collaboration among chemists, biologists, and pharmacologists will be essential to advance this promising compound toward clinical applications.